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Compound of Interest

Compound Name: 2-lodo-4-thiocyanatoaniline

Cat. No.: B15202425

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anticipated spectral
characteristics of 2-lodo-4-thiocyanatoaniline. Due to the limited availability of direct
experimental data for this specific compound in public literature, this document leverages data
from structurally similar molecules to predict its spectral behavior in Nuclear Magnetic
Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed
experimental protocols for acquiring such data and a plausible synthetic route are also
presented to facilitate further research and application in drug development.

Predicted Spectral Data

The following tables summarize the predicted spectral data for 2-lodo-4-thiocyanatoaniline.
These predictions are derived from the analysis of related compounds, including various
substituted iodoanilines and thiocyanatoanilines.

Table 1: Predicted *"H NMR Spectral Data
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Chemical Shift (5,

Coupling Constant

Multiplicity Assignment
ppm) (J, Hz)
~7.8-8.0 d ~2.0 H-3
~7.4-76 dd ~85,20 H-5
~6.7-6.9 d ~85 H-6
~4.0-5.0 brs -NH:2

Predicted solvent: CDCIs. Chemical shifts are referenced to TMS (0 ppm).

Table 2: Predicted **C NMR Spectral Data

Chemical Shift (6, ppm) Assignment
~ 148 - 150 C-1 (C-NHz2)
~85-90 C-2 (C-I)
~138-140 C-3

~110- 115 C-4 (C-SCN)
~130-132 C-5
~115-117 C-6
~110-112 -SCN

Predicted solvent: CDCIs. Chemical shifts are referenced to TMS (0 ppm).

Table 3: Predicted IR Spectral Data
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Wavenumber (cm~?)

Intensity

Assignment

3450 - 3300

Medium, Sharp (doublet)

N-H stretch (asymmetric and

symmetric)
2160 - 2140 Strong, Sharp S-C=N stretch (thiocyanate)
1620 - 1580 Strong N-H bend
1500 - 1400 Medium - Strong C=C aromatic ring stretch
C-H out-of-plane bend (para-
~ 820 Strong o
substitution)
~ 750 Medium C-I stretch

Table 4: Predicted Mass Spectrometry Data

m/z Interpretation

~ 276 [M]* (Molecular ion)
~ 218 [M - SCN]*

~ 149 [M-1]*

~92 [M -1 - SCNJ*

Experimental Protocols
Synthesis of 2-lodo-4-thiocyanatoaniline

A plausible synthetic route for 2-lodo-4-thiocyanatoaniline involves a two-step process

starting from 4-aminophenyl thiocyanate.

e Thiocyanation of Aniline: Aniline can be thiocyanated at the para-position using a variety of

reagents, such as ammonium thiocyanate in the presence of an oxidizing agent like

ammonium persulfate, to yield 4-aminophenyl thiocyanate.

 lodination of 4-aminophenyl thiocyanate: The resulting 4-aminophenyl thiocyanate can then

be iodinated at the ortho-position to the amino group. A common method for such
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regioselective iodination is the use of iodine monochloride (ICI) or a mixture of an iodide salt
(e.g., KI) and an oxidizing agent in a suitable solvent like acetic acid.

Spectroscopic Analysis

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra would be
acquired on a 400 MHz or higher field spectrometer. The sample would be dissolved in a
deuterated solvent, typically chloroform-d (CDCIs), with tetramethylsilane (TMS) as an
internal standard.

« Infrared (IR) Spectroscopy: The IR spectrum would be obtained using a Fourier-Transform
Infrared (FTIR) spectrometer. The sample can be analyzed as a solid using an Attenuated
Total Reflectance (ATR) accessory or as a KBr pellet.

e Mass Spectrometry (MS): Mass spectral data would be obtained using an electron ionization
(El) mass spectrometer. The sample would be introduced directly or via a gas
chromatograph (GC) to determine the molecular weight and fragmentation pattern.

Visualizations
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Caption: Workflow for the synthesis and spectroscopic analysis of 2-lodo-4-
thiocyanatoaniline.

 To cite this document: BenchChem. [Spectroscopic and Structural Elucidation of 2-lodo-4-
thiocyanatoaniline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15202425#2-iodo-4-thiocyanatoaniline-spectral-data-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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